Cas no 769872-28-8 (4-Pyrimidinecarboxylicacid, 2,5-dimethyl-)

• Product Name: 4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
• CAS No: 769872-28-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 551222
• PubChem ID: 45082030
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
• 4-Pyrimidinecarboxylicacid,2,5-dimethyl-(9CI)
• 2,5-dimethylpyrimidine-4-carboxylic acid
• 769872-28-8
• EN300-685322
• SCHEMBL12858036
• DTXSID90665041
• G65318
• 4-PYRIMIDINECARBOXYLIC ACID, 2,5-DIMETHYL-
• DB-340441
• MFCD13174769

• Inchi： 1S/C7H8N2O2/c1-4-3-8-5(2)9-6(4)7(10)11/h3H,1-2H3,(H,10,11)
• InChI Key： KIVBPBLMMSLLDY-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives